Cas no 324737-10-2 (methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate)

• Product Name: methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate
• CAS No: 324737-10-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD06245585
• CID: 820294
• Update Time: 2025-05-24

methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate
• Methyl 2-methyl-3-oxo-3-(2-pyrazinyl)propanoate
• AC1L226J
• CTK6J2714
• METHYL ((4-METHYLPHENYL)SULFONYL)ACETATE
• Methyl (p-tolylsulfonyl)acetate
• Methyl [(4-methylphenyl)sulfonyl]acetate
• methyl 2-(p-tolylsulfonyl)acetate
• methyl 2-[(4-methylphenyl)sulfonyl]acetate
• methyl 2-methyl-3-(pyrazin-2-yl)-3-oxopropionate
• methyl 2-tosylacetate
• methyl para-toluene sulphonyl acetate
• methyl p-methylphenylsulfonylacetate
• methyl-2-methyl-3-(pyrazin-2-yl)-3-oxopropio
• SureCN4022229
• 2-Methyl-3-oxo-3-pyrazin-2-yl-propionic acid methyl ester

• MDL： MFCD06245585
• Inchi： 1S/C9H10N2O3/c1-6(9(13)14-2)8(12)7-5-10-3-4-11-7/h3-6H,1-2H3
• InChI Key： TVMXIGKZHSBQIP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C(C1C=NC=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate

Methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate (CAS No. 324737-10-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate, identified by its CAS number 324737-10-2, is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including a pyrazine ring and an ester functional group, make it a valuable building block for designing novel therapeutic agents.

The significance of methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate in medicinal chemistry stems from its ability to undergo diverse chemical transformations. The presence of the pyrazine moiety enhances its reactivity, allowing for the facile introduction of additional functional groups through nucleophilic substitution and condensation reactions. This flexibility is particularly advantageous in the synthesis of complex molecules, where multiple structural modifications are often required to achieve the desired pharmacological properties.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrazine derivatives have emerged as promising candidates due to their ability to interact with specific biological targets. For instance, studies have demonstrated that compounds incorporating the pyrazine ring can modulate neurotransmitter activity and reduce inflammation, two key pathological features of these diseases. Methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate plays a pivotal role in this context by serving as a precursor for synthesizing novel pyrazine-based drugs.

Another area where methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate has shown promise is in the treatment of metabolic disorders, including diabetes and obesity. The ester group in this compound allows for further derivatization into molecules that can influence glucose metabolism and insulin sensitivity. Recent studies have highlighted the potential of pyrazine derivatives in enhancing insulin secretion and improving glucose uptake in target tissues. This makes methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate an attractive intermediate for developing new therapeutic strategies against these conditions.

The synthesis of methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate typically involves multi-step organic reactions, starting from readily available precursors such as pyrazine carboxylic acid derivatives. The process often requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies, including catalytic processes and green chemistry principles, have improved the efficiency and sustainability of producing this compound.

In addition to its pharmaceutical applications, methyl 2-methyl-3-oxyo-propanoate has found utility in agrochemical research. The pyrazine ring's ability to interact with biological systems makes it a valuable component in designing herbicides and pesticides that target specific enzymatic pathways in plants and pests. By leveraging the structural diversity offered by this intermediate, researchers can develop more effective and environmentally friendly agrochemicals.

The growing interest in computational chemistry has also contributed to the expanding role of methyl 2-methyl-oxy-propanoate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various biochemical environments, aiding in the rational design of new drug candidates. By integrating experimental data with computational simulations, scientists can accelerate the drug discovery process and reduce the reliance on empirical screening methods.

Ethical considerations are paramount when developing new pharmaceuticals derived from intermediates like methyl 2-methyl-oxy-propanoate. Ensuring that synthetic processes are environmentally sustainable and that final products meet stringent safety standards are essential steps in responsible drug development. Collaborative efforts between academia, industry, and regulatory bodies help to establish best practices that promote both innovation and safety.

In conclusion, methyl 2-methyl-oxy-propanoate (CAS No. 324737_10_2) is a multifaceted compound with significant potential across multiple sectors of chemical research. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in pharmaceutical development. As research continues to uncover new applications for pyrazine derivatives, the demand for high-quality intermediates like this one is expected to grow, driving further advancements in synthetic chemistry and drug discovery.